Cas no 2092107-40-7 (Tert-butyl N-(3-ethynylazetidin-3-yl)carbamate)

• Product Name: Tert-butyl N-(3-ethynylazetidin-3-yl)carbamate
• CAS No: 2092107-40-7
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 4770304
• Update Time: 2026-02-26

Tert-butyl N-(3-ethynylazetidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-ethynylazetidin-3-yl)carbamate
• Tert-butyl N-(3-ethynylazetidin-3-yl)carbamate

• Inchi： 1S/C10H16N2O2/c1-5-10(6-11-7-10)12-8(13)14-9(2,3)4/h1,11H,6-7H2,2-4H3,(H,12,13)
• InChI Key： LZDHNWJCONAHHO-UHFFFAOYSA-N
• SMILES： O(C(NC1(C#C)CNC1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 278
• XLogP3: 0.2
• Topological Polar Surface Area: 50.4

Additional information on Tert-butyl N-(3-ethynylazetidin-3-yl)carbamate

Research Brief on Tert-butyl N-(3-ethynylazetidin-3-yl)carbamate (CAS: 2092107-40-7) in Chemical Biology and Pharmaceutical Applications

Tert-butyl N-(3-ethynylazetidin-3-yl)carbamate (CAS: 2092107-40-7) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique azetidine ring and ethynyl functional group, serves as a versatile intermediate in the synthesis of novel drug candidates and bioactive molecules. Recent studies have highlighted its potential in targeted drug delivery, covalent inhibitor design, and as a building block for PROTACs (Proteolysis Targeting Chimeras).

The structural features of Tert-butyl N-(3-ethynylazetidin-3-yl)carbamate make it particularly valuable in medicinal chemistry. The ethynyl group allows for efficient click chemistry reactions, enabling the rapid assembly of complex molecular architectures. Meanwhile, the carbamate moiety provides stability and modulates the pharmacokinetic properties of the resulting compounds. Researchers have leveraged these attributes to develop next-generation therapeutics with improved selectivity and efficacy.

In a recent study published in the Journal of Medicinal Chemistry, scientists utilized Tert-butyl N-(3-ethynylazetidin-3-yl)carbamate as a key intermediate in the synthesis of covalent kinase inhibitors. The compound's ability to form stable covalent bonds with target proteins was exploited to achieve prolonged pharmacological effects. The study reported significant improvements in inhibitor potency and selectivity, paving the way for new treatments in oncology and inflammatory diseases.

Another groundbreaking application of this compound was demonstrated in the development of PROTACs. A research team at a leading pharmaceutical company incorporated Tert-butyl N-(3-ethynylazetidin-3-yl)carbamate into the linker region of PROTAC molecules, enhancing their cellular permeability and target engagement. The resulting PROTACs showed remarkable efficacy in degrading previously undruggable proteins, opening new avenues for drug discovery.

The synthesis and characterization of Tert-butyl N-(3-ethynylazetidin-3-yl)carbamate have also been the focus of recent investigations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to ensure the compound's purity and structural integrity. These efforts are critical for maintaining reproducibility in research and facilitating its widespread adoption in drug development pipelines.

Looking ahead, the potential applications of Tert-butyl N-(3-ethynylazetidin-3-yl)carbamate are vast. Its role in the development of covalent drugs, targeted therapies, and bifunctional molecules positions it as a cornerstone in modern medicinal chemistry. Continued research into its reactivity and biological interactions will undoubtedly yield further innovations, solidifying its importance in the pharmaceutical industry.